Cas no 1053659-46-3 (4'-(5-Bromo-6-chloro-4-(trifluoromethyl)-pyridin-2-yl)morpholine)

• Product Name: 4'-(5-Bromo-6-chloro-4-(trifluoromethyl)-pyridin-2-yl)morpholine
• CAS No: 1053659-46-3
• MF: C₁₀H₉BrClF₃N₂O
• MW: 345.543471097946
• MDL: MFCD11052351
• CID: 4570113
• Update Time: 2025-11-06

4'-(5-Bromo-6-chloro-4-(trifluoromethyl)-pyridin-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4'-(5-Bromo-6-chloro-4-(trifluoromethyl)-pyridin-2-yl)morpholine

• MDL： MFCD11052351
• Inchi： 1S/C10H9BrClF3N2O/c11-8-6(10(13,14)15)5-7(16-9(8)12)17-1-3-18-4-2-17/h5H,1-4H2
• InChI Key： WUJZONUGNAOTEZ-UHFFFAOYSA-N
• SMILES： N1(C2=NC(Cl)=C(Br)C(C(F)(F)F)=C2)CCOCC1

Additional information on 4'-(5-Bromo-6-chloro-4-(trifluoromethyl)-pyridin-2-yl)morpholine

Comprehensive Overview of 4'-(5-Bromo-6-chloro-4-(trifluoromethyl)-pyridin-2-yl)morpholine (CAS No. 1053659-46-3)

The compound 4'-(5-Bromo-6-chloro-4-(trifluoromethyl)-pyridin-2-yl)morpholine (CAS No. 1053659-46-3) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and halogen substituents (bromo and chloro), make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and material science.

One of the key reasons for the growing interest in 4'-(5-Bromo-6-chloro-4-(trifluoromethyl)-pyridin-2-yl)morpholine is its role in the development of novel small-molecule inhibitors. The pyridine core, combined with the morpholine moiety, offers a versatile scaffold for targeting enzymes and receptors. Recent studies highlight its potential in addressing challenges related to drug resistance and selectivity, which are hot topics in modern medicinal chemistry.

From an industrial perspective, the demand for halogenated pyridines like this compound has surged due to their utility in crop protection and pesticide formulation. The trifluoromethyl group, in particular, enhances the lipophilicity and metabolic stability of agrochemicals, making them more effective. This aligns with the increasing global focus on sustainable agriculture and precision farming, where efficient and eco-friendly solutions are paramount.

The synthesis and characterization of 4'-(5-Bromo-6-chloro-4-(trifluoromethyl)-pyridin-2-yl)morpholine involve advanced techniques such as NMR spectroscopy, HPLC purification, and mass spectrometry. These methods ensure high purity and consistency, which are critical for research and commercial applications. Users often inquire about synthetic protocols and scaling-up processes, reflecting the compound's importance in both academic and industrial settings.

In addition to its chemical properties, the safety and handling of 4'-(5-Bromo-6-chloro-4-(trifluoromethyl)-pyridin-2-yl)morpholine are frequently discussed topics. Proper storage conditions, such as protection from moisture and light, are essential to maintain its stability. Researchers also explore its environmental impact and biodegradability, which are crucial considerations in line with current green chemistry initiatives.

Looking ahead, the versatility of 4'-(5-Bromo-6-chloro-4-(trifluoromethyl)-pyridin-2-yl)morpholine positions it as a key player in the development of next-generation therapeutics and agrochemicals. Its integration into high-throughput screening and combinatorial chemistry further underscores its potential. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in cutting-edge research.